Cas no 2229652-40-6 (3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol)

• Product Name: 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol
• CAS No: 2229652-40-6
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5867695
• PubChem ID: 165677111
• Update Time: 2025-05-21

3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol
• EN300-1963650
• 2229652-40-6
• 3-[3-(difluoromethoxy)-4-methylphenyl]prop-2-en-1-ol

• Inchi： 1S/C11H12F2O2/c1-8-4-5-9(3-2-6-14)7-10(8)15-11(12)13/h2-5,7,11,14H,6H2,1H3/b3-2+
• InChI Key： RQSTZTNMNZILRV-NSCUHMNNSA-N
• SMILES： FC(OC1C=C(/C=C/CO)C=CC=1C)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol

Exploring 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol (CAS No. 2229652-40-6): Properties, Applications, and Industry Insights

The compound 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol (CAS No. 2229652-40-6) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy group and the 4-methylphenyl moiety, contribute to its potential as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications due to the growing demand for fluorinated compounds in drug discovery and crop protection.

One of the most searched questions related to this compound is: "What are the uses of 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol?" Current studies suggest its role as a key building block in the synthesis of bioactive molecules. The presence of the prop-2-en-1-ol group allows for further functionalization, making it valuable for creating derivatives with enhanced properties. This aligns with the industry trend toward structure-activity relationship (SAR) optimization in medicinal chemistry.

From an environmental perspective, the difluoromethoxy substituent has become a focal point in green chemistry discussions. As sustainability gains prominence, researchers are investigating whether fluorinated compounds like CAS No. 2229652-40-6 can be synthesized using eco-friendly protocols. Recent publications have explored catalytic methods to reduce waste generation during its production—a topic frequently searched as "green synthesis of fluorinated intermediates."

The thermal stability and solubility profile of 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol make it particularly interesting for formulation scientists. With the pharmaceutical industry's shift toward lipid-based drug delivery systems, this compound's amphiphilic character could enable novel applications. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are commonly employed to characterize this material, addressing another frequently asked question: "How to analyze 2229652-40-6 purity?"

Patent literature reveals that derivatives of CAS No. 2229652-40-6 have shown promise in addressing current healthcare challenges. While not making therapeutic claims, several applications explore its potential in areas aligned with global health priorities. The compound's molecular architecture allows for strategic modifications that could lead to breakthroughs in targeted therapies—a hot topic searched as "next-generation pharmaceutical intermediates."

In material science, the 4-methylphenyl component of this molecule offers interesting possibilities for polymer modification. Researchers are examining its incorporation into specialty monomers that could enhance material properties. This connects with the broader industrial search trend for "high-performance polymer additives," particularly in electronics and advanced coatings applications where fluorinated compounds often excel.

Quality control aspects of 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol production remain a critical discussion point. The compound's shelf life, storage conditions, and analytical reference standards are frequently queried topics in professional forums. Modern quality assurance approaches emphasize spectroscopic fingerprinting and chromatographic profiling to ensure batch-to-batch consistency—essential for regulatory compliance in end-use applications.

The synthesis route for CAS No. 2229652-40-6 continues to evolve, with recent publications focusing on atom-economical approaches. Process chemists are particularly interested in catalytic asymmetric synthesis methods that could yield enantiomerically pure forms of this intermediate. This reflects the pharmaceutical industry's growing preference for chiral building blocks—a trend evident in search analytics for "stereoselective synthesis of fluorinated compounds."

From a commercial perspective, the global market for fluorinated fine chemicals is driving increased interest in specialized intermediates like 2229652-40-6. Supply chain professionals often search for "reliable suppliers of 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol", highlighting the need for consistent quality and scalable production capabilities. The compound's niche applications create opportunities for manufacturers specializing in custom fluorination chemistry.

Looking ahead, research into 3-3-(difluoromethoxy)-4-methylphenylprop-2-en-1-ol will likely expand as computational chemistry tools improve predictive modeling of fluorinated compounds. The intersection of AI-assisted molecular design and experimental validation represents an exciting frontier—addressing another common search theme: "computational approaches to fluorinated compound optimization." This synergy between digital innovation and synthetic chemistry may unlock new potentials for this valuable chemical entity.